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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514

Technical Support Center: NDI-091143

This guide provides researchers, scientists, and drug development professionals with essential
information for handling, storing, and using NDI-091143 to prevent its degradation and ensure
experimental integrity.

Frequently Asked Questions (FAQSs)
Q1: How should | store NDI-091143 upon receipt?
A: NDI-091143 should be stored as a solid powder in a dry, dark place. For short-term storage

(days to weeks), 0-4°C is acceptable, but for long-term storage (months to years), it is crucial to
store it at -20°C.[1] The solid form is stable for at least four years when stored at -20°C.[2]

Q2: What is the recommended solvent for creating a stock solution?

A: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing NDI-
091143 stock solutions.[3][4] It is soluble in DMSO at concentrations up to 125 mg/mL.[5][6]
For optimal results, use fresh, moisture-free DMSO, as absorbed moisture can reduce
solubility.[4]

Q3: How should | prepare a stock solution?

A: To prepare a stock solution, dissolve the NDI-091143 powder in fresh DMSO. If the
compound does not dissolve readily, sonication and gentle warming (e.g., in a 37°C to 60°C
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water bath) can be used to aid dissolution.[3][5][6][7]
Q4: How should | store the prepared stock solution to prevent degradation?

A: Aliguot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[3][4][5]
For maximum stability, store these aliquots at -80°C, where they can be kept for up to one year.
[3][4][8] If storing at -20°C, the solution should be used within one to six months.[4][5][8]

Q5: I am conducting an in vivo experiment. How should | prepare the working solution?

A: Working solutions for in vivo experiments should be prepared fresh on the day of use.[8] A
common method involves first preparing a concentrated stock solution in DMSO and then
diluting it with a sequence of co-solvents. Always add and mix solvents one by one to ensure
clarity.[3][8]

Q6: I'm seeing precipitation in my working solution. What should | do?

A: Precipitation can occur during the preparation of agueous working solutions. If this happens,
gentle heating and/or sonication can help redissolve the compound.[8] Ensure that the final
concentration of DMSO in cell-based assays does not negatively impact the cells (typically, this
should be kept below 0.1%).[3]
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Issue

Potential Cause

Recommended Action

Inconsistent or weak

experimental results

Compound degradation due to

improper storage.

Verify that the powdered
compound and stock solutions
have been stored at the
correct temperatures (-20°C
for powder, -80°C for solutions)
and within the recommended
stability period.[1][2][3][4][8]

Degradation of working

solution.

Always prepare working
solutions for in vivo
experiments freshly on the day
of use.[8] Do not store diluted

agueous solutions.

Difficulty dissolving the

compound

Low-quality or hydrated

solvent.

Use fresh, high-purity DMSO.
Moisture-absorbing DMSO can

significantly reduce solubility.

[4]

Insufficient dissolution

technique.

Employ sonication or gentle
warming (37-60°C) to aid
dissolution.[5][7]

Precipitation in the final

formulation

Poor mixing of co-solvents.

When preparing in vivo
formulations, add each solvent
sequentially and ensure the
solution is clear before adding

the next component.[3][8]

Data Summary Tables

Table 1: Storage and Stability of NDI-091143
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Form

Storage Temperature

Stability Period

Powder (Solid)

-20°C

> 4 years[2]

0-4°C Short term (days to weeks)[1]
In Solvent (DMSO) -80°C 1 year[3][4][8]
-20°C 1 to 6 months[4][5][8]
Table 2: Solubility of NDI-091143
Solvent Reported Solubility Notes
Sonication and warming can
DMSO 91 - 125 mg/mL[3][5][6] , N
improve solubility.[7]
DMF Slightly soluble N/A
Table 3: Example Formulations for In Vivo Experiments
Formulation Components . .
. . Final Concentration Reference
(Volumetric Ratio)
10% DMSO + 40% PEG300 +
] > 2.08 mg/mL [718]
5% Tween-80 + 45% Saline
10% DMSO + 90% Corn Oil > 2.08 mg/mL [71[8]
10% DMSO + 90% (20% SBE-
> 2.08 mg/mL [7118]

B-CD in Saline)

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock

Solution

» Weighing: Accurately weigh the required amount of NDI-091143 powder (Molecular Weight:

453.84 g/mol ).
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 Dissolution: Add the appropriate volume of fresh, high-purity DMSO to achieve a 10 mM
concentration.

» Mixing: Vortex the solution thoroughly. If needed, place the vial in an ultrasonic bath or a
water bath heated to 37°C to ensure complete dissolution.[5]

o Storage: Aliquot the clear stock solution into single-use, light-protected vials and store at
-80°C for long-term stability.[3][4][8]

Protocol 2: Preparation of an In Vivo Working Solution
(PEG300/Tween-80 Formulation)

This protocol should be performed freshly on the day of the experiment.[8]

» Start with Stock: Begin with a clarified stock solution of NDI-091143 in DMSO (e.g., 20.8
mg/mL).[8]

e Add PEG300: To prepare 1 mL of working solution, add 100 pL of the DMSO stock solution
to 400 pL of PEG300. Mix until the solution is clear.[8]

o Add Tween-80: Add 50 pL of Tween-80 to the mixture and mix again until clear.[8]

e Add Saline: Add 450 uL of saline to the mixture to reach the final volume of 1 mL. Mix
thoroughly. The final solution is now ready for administration.[8]

Visual Guides
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Mechanism of Action
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NDI-091143

|
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Experimental Workflow
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(Solid Powder)
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(Freshly for In Vivo)

Use in Experiment
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Troubleshooting Logic
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Experimental Results?
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- Powder at -20°C?
- Stock at -80°C?
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Compound Degradation

All OK

Was Working Solution

Prepared Freshly?

Yes

Was Fresh, Anhydrous

DMSO Used?

Yes

Investigate Other
Experimental Variables

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preventing NDI-091143 degradation in experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609514#preventing-ndi-091143-degradation-in-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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